Cas no 1795422-79-5 (3-[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 1795422-79-5
• MF: C₁₄H₁₁N₃O₃S₂
• MW: 333.38544011116
• CID: 5368267
• Update Time: 2025-10-29

3-[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C14H11N3O3S2/c18-11-7-21-14(20)17(11)8-5-16(6-8)13(19)12-15-9-3-1-2-4-10(9)22-12/h1-4,8H,5-7H2
• InChI Key： VAHADKFUWBJNRX-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CN(C(C3=NC4=CC=CC=C4S3)=O)C2)C1=O

Additional information on 3-[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione

Professional Introduction to Compound with CAS No. 1795422-79-5 and Product Name: 3-[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione

The compound identified by the CAS number 1795422-79-5 and the product name 3-[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of multiple fused rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a benzothiazole moiety, which is well-documented for its pharmacological properties. Benzothiazole derivatives are widely recognized for their role in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of a thiazolidine ring into the molecular framework introduces additional biological relevance, as thiazolidine derivatives have been extensively studied for their potential in modulating enzyme activities and interacting with biological targets.

The specific arrangement of functional groups in 3-[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione suggests a high degree of structural optimization for biological activity. The carbonyl group attached to the benzothiazole ring enhances its reactivity, making it a suitable scaffold for further chemical modifications. Such modifications can be tailored to improve solubility, bioavailability, and target specificity, which are critical factors in the development of novel pharmaceuticals.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding interactions between this compound and biological targets such as enzymes and receptors. These studies have shown that the benzothiazole-azetidinyl-thiazolidine core structure has the potential to disrupt key pathological pathways associated with diseases like cancer and inflammation.

In vitro studies have begun to elucidate the mechanistic aspects of this compound's action. Initial experiments suggest that it may exert its effects by inhibiting specific enzymes or by modulating receptor activity. For instance, the presence of a thiazolidine ring may facilitate interactions with enzymes involved in cell cycle regulation or signal transduction. Furthermore, the benzothiazole moiety could engage with receptors or ion channels, leading to therapeutic effects.

The synthesis of 3-[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione represents a culmination of years of research in medicinal chemistry. The synthetic route involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex fused ring system efficiently. These methodologies not only streamline the synthesis but also allow for easy modifications to explore different structural analogs.

As interest in heterocyclic compounds continues to grow, researchers are increasingly exploring novel derivatives for therapeutic applications. The structural features of 1795422-79-5 make it an attractive candidate for further investigation into its pharmacological profile. Future studies will focus on evaluating its efficacy in preclinical models and assessing its potential as a lead compound for drug development.

The integration of traditional organic synthesis with modern biotechnological approaches has opened new avenues for drug discovery. Techniques such as high-throughput screening and biosensor assays are being employed to rapidly assess the biological activity of compounds like 1795422-79-5. These high-throughput methods enable researchers to screen large libraries of molecules efficiently, identifying those with promising therapeutic potential.

In conclusion, 3-[1-(1,3-benzothiazole-2-carbonyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1795422-79-5) is a structurally complex molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups and heterocyclic moieties positions it as a valuable candidate for further research into drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.